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Compound of Interest

Compound Name: 3,3-Dimethylundecane

Cat. No.: B099796 Get Quote

Essential Safety and Handling Guide for 3,3-
Dimethylundecane
Disclaimer: No specific Safety Data Sheet (SDS) for 3,3-Dimethylundecane was located. The

following information is based on the chemical properties of 3,3-Dimethylundecane and safety

data from structurally similar flammable liquid hydrocarbons. Researchers should handle this

chemical with caution and adhere to all institutional safety protocols.

This guide provides immediate, essential safety and logistical information for handling 3,3-
Dimethylundecane in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals.

Quantitative Data Summary
The following table summarizes key quantitative data for 3,3-Dimethylundecane and a

structurally similar compound, 3-Methylundecane. This information is critical for understanding

the physical hazards and properties of the substance.
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Property
3,3-
Dimethylundecane

3-Methylundecane
(Analogue)

Data Source

Molecular Formula C₁₃H₂₈ C₁₂H₂₆ PubChem[1]

Molecular Weight 184.36 g/mol 170.33 g/mol PubChem[1]

Boiling Point Not available 211 °C ChemicalBook[2]

Flash Point Not available
61.8 °C (143.0 °F)

(est.)

The Good Scents

Company[3]

Density Not available 0.75 g/cm³ ChemicalBook[2]

CAS Number 17312-65-1 1002-43-3 PubChem[1]

Operational and Disposal Plans
Strict adherence to the following procedures is mandatory for the safe handling and disposal of

3,3-Dimethylundecane.

Personal Protective Equipment (PPE)
Due to its expected properties as a flammable liquid and potential irritant, the following PPE is

required at all times when handling 3,3-Dimethylundecane:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in situations with a high risk of splashing.

Skin Protection:

Gloves: Chemically impermeable gloves (e.g., neoprene or nitrile rubber) must be worn.

Inspect gloves for any signs of degradation or puncture before use.

Lab Coat/Protective Clothing: A flame-retardant lab coat or coveralls should be worn.

Ensure clothing provides full coverage of the arms.

Respiratory Protection: All handling of 3,3-Dimethylundecane should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[4][5] If ventilation is
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inadequate or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is required.

Step-by-Step Handling Procedures
Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary equipment and materials before handling the chemical.

Locate the nearest emergency shower and eyewash station.

Have an appropriate fire extinguisher (e.g., dry chemical, CO₂) readily available.[4]

Handling:

Ground and bond all containers and receiving equipment to prevent static discharge.[4][6]

Use only non-sparking tools.[4][6]

Keep the container tightly closed when not in use.[4][5]

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Keep away from heat, sparks, open flames, and other ignition sources.[4][5][6]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials and sources of ignition.[4]

Emergency First Aid Procedures
Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
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attention.[4]

Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[4]

Spill and Disposal Plan
Spill Response:

Evacuate all non-essential personnel from the area.

Remove all sources of ignition.

Ventilate the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed

container for disposal.[4]

Waste Disposal:

Dispose of waste in accordance with all federal, state, and local regulations.

Do not allow the chemical to enter drains or waterways.

Containers should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to prevent reuse before disposal in a sanitary landfill.[4]
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Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow for the safe handling of 3,3-
Dimethylundecane, from preparation to disposal.

Caption: Workflow for the safe handling of 3,3-Dimethylundecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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